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Cat. No.: B1674640

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Gaxilose diagnostic method with
alternative tests for diagnosing hypolactasia, the enzymatic deficiency underlying lactose
intolerance. The following sections detail the reproducibility and reliability of the Gaxilose test,
presenting supporting experimental data, detailed methodologies, and visual workflows to aid
in the objective assessment of this diagnostic tool.

Introduction to the Gaxilose Diagnhostic Method

The Gaxilose test is a non-invasive diagnostic tool designed to assess intestinal lactase
activity. The principle of the test is based on the oral administration of Gaxilose (4-
galactosylxylose), a synthetic disaccharide. In the presence of lactase in the small intestine,
Gaxilose is hydrolyzed into galactose and D-xylose. The absorbed D-xylose is then excreted in
the urine, and its concentration is directly proportional to the intestinal lactase activity.[1] This
method offers a quantitative measure of the enzyme's function.

Reproducibility and Reliability of the Gaxilose Test

The reliability of a diagnostic test is paramount for its clinical utility. The reproducibility of the
Gaxilose test has been evaluated using test-retest reliability studies, which measure the
consistency of results when the test is repeated on the same subject under the same
conditions.
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A key study demonstrated the reproducibility of the Gaxilose test with urine collected over 5
hours, reporting an intraclass correlation coefficient (ICC) of 0.5761. This value indicates
moderate reliability. The same study also reported a Kappa coefficient of 0.7548, suggesting
substantial agreement between repeated tests.

Comparative Performance of Diagnhostic Methods

The Gaxilose test offers an alternative to traditional methods for diagnosing lactose
malabsorption, such as the Hydrogen Breath Test (HBT), the Lactose Tolerance Test (LTT), and
the invasive intestinal biopsy, which is considered the gold standard. The performance of these
methods is compared below.

Data Presentation: Performance Characteristics of
Diagnostic Tests
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Note: Sensitivity, Specificity, PPV, and NPV values can vary depending on the study population,

the lactose dose used in challenge tests, and the reference standard employed.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are the protocols for the Gaxilose test and its primary alternatives.

Gaxilose Test Protocol

» Patient Preparation: The patient should fast overnight (at least 8 hours).
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Baseline Sample: A baseline urine sample may be collected.

Gaxilose Administration: A single oral dose of 0.45g of Gaxilose, dissolved in water, is
administered to the patient.[3][10][11]

Urine Collection: All urine is collected for a period of 5 hours following Gaxilose
administration.[10] Some protocols may involve separate collections for 0-4 hours and 4-5
hours.

Sample Analysis: The total volume of urine is measured, and the concentration of D-xylose is
determined using a colorimetric assay.

Interpretation: The total amount of D-xylose excreted in the urine is calculated. A lower than
established cut-off value of excreted D-xylose is indicative of hypolactasia.

Hydrogen Breath Test (HBT) Protocol

Patient Preparation: The patient follows a specific low-fiber diet for 24-48 hours prior to the
test and fasts overnight (at least 8-12 hours).[1] Smoking and vigorous exercise should be
avoided before and during the test.

Baseline Sample: A baseline breath sample is collected to measure basal hydrogen levels.

Lactose Administration: The patient ingests a solution containing a standard dose of lactose
(typically 25¢g or 50q).

Breath Sample Collection: Breath samples are collected at regular intervals (e.g., every 15-
30 minutes) for up to 3-5 hours.

Sample Analysis: The concentration of hydrogen (and sometimes methane) in the breath
samples is measured in parts per million (ppm).

Interpretation: A rise in hydrogen concentration of 220 ppm above the baseline within the first
90 minutes is generally considered a positive result, indicating lactose malabsorption.[12]

Lactose Tolerance Test (LTT) Protocol

Patient Preparation: The patient should fast overnight (at least 8 hours).
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» Baseline Sample: A fasting blood sample is drawn to measure baseline blood glucose levels.

e Lactose Administration: The patient drinks a solution containing a standard dose of lactose
(typically 509).

e Blood Sample Collection: Blood samples are drawn at specific intervals (e.g., 30, 60, and
120 minutes) after lactose ingestion.[9]

o Sample Analysis: Blood glucose levels in each sample are measured.

« Interpretation: If the blood glucose level fails to rise more than 20-25 mg/dL from the
baseline, it suggests lactose malabsorption.[12][13]

Intestinal Biopsy Protocol

e Procedure: An upper gastrointestinal endoscopy is performed, during which small tissue
samples (biopsies) are taken from the duodenum.

o Sample Analysis: The biopsy specimens are then assayed in a laboratory to directly measure
the activity of the lactase enzyme.

 Interpretation: Lactase activity is reported in units per gram of protein. A value below a
certain threshold indicates lactase deficiency.
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Caption: Gaxilose metabolism and excretion pathway.

Experimental Workflow of the Gaxilose Test
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Caption: Experimental workflow for the Gaxilose diagnostic test.
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Caption: Decision logic for selecting a lactose intolerance diagnostic test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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